Cas no 29340-81-6 (102-71-6)

102-71-6 Properties

Names and Identifiers

• 2-[bis(2-hydroxyethyl)amino]ethanol,2-hydroxypropane-1,2,3-tricarboxylic acid
• 2,2',2''-nitrilotriethanol 2-hydroxypropane-1,2,3-tricarboxylate (1:1)
• 2,2',2''-Nitrilotriethanol citrate
• Citric acid triethanolamine salt
• W-110753
• Ethanol, 2,2',2''-nitrilotris-, 2-hydroxy-1,2,3-propanetricarboxylate (salt)
• EINECS 260-597-0
• 57155-85-8
• triethanolamine citrate
• SCHEMBL5474506
• 2-[bis(2-hydroxyethyl)amino]ethanol;2-hydroxypropane-1,2,3-tricarboxylic acid
• NS00083765
• EINECS 249-576-7
• 2,2',2''-Nitrilotris(ethanol) citrate (1:1)
• Citric acid, triethanolamine salt
• Ethanol, 2,2',2''-nitrilotris-, 2-hydroxy-1,2,3-propanetricarboxylate (1:?)
• 29340-81-6
• +Expand

• InChIKey： QHXBZNOJMIQGER-UHFFFAOYSA-N
• Inchi： 1S/C6H15NO3.C6H8O7/c8-4-1-7(2-5-9)3-6-10;7-3(8)1-6(13,5(11)12)2-4(9)10/h8-10H,1-6H2;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• SMILES： OCCN(CCO)CCO.OC(CC(CC(=O)O)(O)C(=O)O)=O

Computed Properties

• Exact Mass: 341.13219
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 11
• Monoisotopic Mass: 341.132
• Heavy Atom Count: 23
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 196A^2

Experimental Properties

• PSA: 196.06
• Boiling Point: 157.6ºC at 760mmHg
• Melting Point: 20.5ºC
• Flash Point: 30.6ºC
• Density: 0.808g/cm3